Ethyl 7-chloro-4-((2-methylbenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate
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Overview
Description
This compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It has a benzene ring fused to a pyridine ring. An amino group is attached to the quinoline structure, which could potentially give this compound the ability to act as a base and form salts. The ethyl carboxylate group might make this compound an ester .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a quinoline core, with various substituents attached to it. The presence of an amino group and an ethyl carboxylate group would be notable features .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the amino and ethyl carboxylate groups. For example, the amino group could engage in acid-base reactions, while the ester group could undergo hydrolysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the quinoline core would likely make this compound aromatic and relatively stable. The amino and ethyl carboxylate groups could potentially allow for the formation of hydrogen bonds .Scientific Research Applications
Antibacterial Applications
Quinoline-3-carboxylates, including compounds structurally related to Ethyl 7-chloro-4-((2-methylbenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate, have been studied for their potential antibacterial properties. For instance, ethyl-2-chloroquinoline-3-carboxylates have shown moderate in vitro antibacterial activity against Bacillus subtilis and Vibrio cholera, indicating their potential as antibacterial agents V. Krishnakumar et al., 2012.
Synthesis of Antimicrobial Agents
New quinazolines synthesized from related compounds have been evaluated for their antimicrobial properties, demonstrating significant activity against various bacterial and fungal strains. This highlights the utility of quinoline derivatives in developing new antimicrobial agents N. Desai et al., 2007.
Potential in Cancer Research
Studies have explored the synthesis of quinoline derivatives for their cytotoxic activities against cancer cell lines. For example, the synthesis of novel ethyl (substituted)phenyl-4-oxothiazolidin-3-yl)-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylates has been undertaken with a focus on evaluating their potential as anticancer agents, although specific activities against cell lines vary V. Facchinetti et al., 2015.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Ethyl 7-chloro-4-((2-methylbenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate involves the condensation of 7-chloro-4-amino-2-oxo-1,2-dihydroquinoline-3-carboxylic acid with 2-methylbenzylamine, followed by esterification with ethyl chloroformate.", "Starting Materials": [ "7-chloro-4-amino-2-oxo-1,2-dihydroquinoline-3-carboxylic acid", "2-methylbenzylamine", "ethyl chloroformate" ], "Reaction": [ "Step 1: Condensation of 7-chloro-4-amino-2-oxo-1,2-dihydroquinoline-3-carboxylic acid with 2-methylbenzylamine in the presence of a coupling agent such as EDC or DCC to form 7-chloro-4-((2-methylbenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylic acid.", "Step 2: Esterification of the carboxylic acid group in 7-chloro-4-((2-methylbenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine to form Ethyl 7-chloro-4-((2-methylbenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate." ] } | |
CAS No. |
1189464-47-8 |
Molecular Formula |
C20H19ClN2O3 |
Molecular Weight |
370.83 |
IUPAC Name |
ethyl 7-chloro-4-[(2-methylphenyl)methylamino]-2-oxo-1H-quinoline-3-carboxylate |
InChI |
InChI=1S/C20H19ClN2O3/c1-3-26-20(25)17-18(22-11-13-7-5-4-6-12(13)2)15-9-8-14(21)10-16(15)23-19(17)24/h4-10H,3,11H2,1-2H3,(H2,22,23,24) |
InChI Key |
PCORBIMPJKCOCX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(C2=C(C=C(C=C2)Cl)NC1=O)NCC3=CC=CC=C3C |
solubility |
not available |
Origin of Product |
United States |
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